Cas no 400088-95-1 (1-(2,5-dimethylphenyl)-4-(3-nitropyridin-2-yl)piperazine)

• Product Name: 1-(2,5-dimethylphenyl)-4-(3-nitropyridin-2-yl)piperazine
• CAS No: 400088-95-1
• MF: C₁₇H₂₀N₄O₂
• MW: 312.366303443909
• CID: 5270795
• Update Time: 2026-03-09

1-(2,5-dimethylphenyl)-4-(3-nitropyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)-4-(3-nitropyridin-2-yl)piperazine
• Piperazine, 1-(2,5-dimethylphenyl)-4-(3-nitro-2-pyridinyl)-

• Inchi： 1S/C17H20N4O2/c1-13-5-6-14(2)16(12-13)19-8-10-20(11-9-19)17-15(21(22)23)4-3-7-18-17/h3-7,12H,8-11H2,1-2H3
• InChI Key： NFFRAGZFPYNZGL-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC=C2C)CCN(C2=NC=CC=C2[N+]([O-])=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-(2,5-dimethylphenyl)-4-(3-nitropyridin-2-yl)piperazine

Introduction to 1-(2,5-dimethylphenyl)-4-(3-nitropyridin-2-yl)piperazine (CAS No. 400088-95-1)

1-(2,5-dimethylphenyl)-4-(3-nitropyridin-2-yl)piperazine, with the CAS number 400088-95-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring and a nitro-substituted pyridine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-(2,5-dimethylphenyl)-4-(3-nitropyridin-2-yl)piperazine can be represented as follows:

C₁₆H₁₉N₃O₂. The molecular weight of this compound is approximately 285.34 g/mol. The presence of the nitro group in the pyridine ring imparts significant electronic and steric effects, which can influence its interactions with biological targets.

In recent years, extensive research has been conducted to explore the pharmacological properties of 1-(2,5-dimethylphenyl)-4-(3-nitropyridin-2-yl)piperazine. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have selective inhibitory effects on specific kinases, making it a potential candidate for the development of targeted therapies in oncology.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of 1-(2,5-dimethylphenyl)-4-(3-nitropyridin-2-yl)piperazine. The researchers found that this compound effectively reduced the production of pro-inflammatory cytokines in vitro and in vivo models. This finding suggests that 1-(2,5-dimethylphenyl)-4-(3-nitropyridin-2-yl)piperazine could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 1-(2,5-dimethylphenyl)-4-(3-nitropyridin-2-yl)piperazine has also been studied for its potential neuroprotective effects. A 2020 study published in the European Journal of Pharmacology demonstrated that this compound exhibited neuroprotective activity in a model of Parkinson's disease. The mechanism underlying this effect is thought to involve the modulation of oxidative stress and mitochondrial function.

The synthesis of 1-(2,5-dimethylphenyl)-4-(3-nitropyridin-2-yl)piperazine has been optimized through various synthetic routes. One common approach involves the reaction of 3-nitropyridine with 1-(2,5-dimethylphenyl)piperazine under appropriate conditions. The choice of solvent and reaction temperature can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for this compound.

In terms of safety and toxicity, preliminary studies have indicated that 1-(2,5-dimethylphenyl)-4-(3-nitropyridin-2-yl)piperazine exhibits a favorable safety profile at therapeutic concentrations. However, further toxicological evaluations are necessary to fully understand its long-term effects and potential side effects.

The potential applications of 1-(2,5-dimethylphenyl)-4-(3-nitropyridin-2-yl)piperazine extend beyond its direct therapeutic uses. It has also been utilized as a tool compound in academic research to study various biological processes and pathways. For example, it has been used to investigate the role of specific kinases in cellular signaling cascades and to develop high-throughput screening assays for drug discovery.

In conclusion, 1-(2,5-dimethylphenyl)-4-(3-nitropyridin-2-yl)piperazine (CAS No. 400088-95-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.